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Compound of Interest

Compound Name: Rutin hydrate

Cat. No.: B10799789 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Rutin, a flavonoid glycoside found in a variety of plants, is recognized for its significant

antioxidant, anti-inflammatory, and vasoprotective properties. Its therapeutic potential is a

subject of extensive research in various in vitro models. However, a primary challenge in

working with Rutin hydrate is its low aqueous solubility, which can complicate the preparation

of stock solutions and its application in cell-based assays and other in vitro experiments. These

application notes provide detailed protocols for the effective solubilization of Rutin hydrate to

ensure accurate and reproducible results.

Data Presentation: Solubility of Rutin Hydrate
The solubility of Rutin hydrate varies significantly depending on the solvent and the specific

conditions such as temperature and pH. The following table summarizes the solubility data

from various sources.
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Solvent Solubility
Molar
Concentration
(approx.)

Notes Source(s)

Dimethyl

Sulfoxide

(DMSO)

25 - 235 mg/mL
40.95 - 384.92

mM

Sonication and

the use of fresh,

anhydrous

DMSO are

recommended to

enhance

solubility.[1][2][3]

[1][4]

Dimethylformami

de (DMF)
30 mg/mL 49.14 mM N/A

Ethanol 2 mg/mL 3.28 mM
Sonication is

recommended.

Aqueous Buffers Sparingly soluble N/A

Solubility is pH-

dependent,

increasing at

alkaline pH.

DMF:PBS (pH

7.2) (1:5)
0.16 mg/mL 0.26 mM

Prepared by first

dissolving in

DMF, then

diluting with

PBS.

Water
~0.125 mg/mL

(1g in 8L)
~0.20 mM

Very poorly

soluble in cold

water; solubility

increases in

boiling water.

Methanol
1g in 7mL (~143

mg/mL)
~234.2 mM

High solubility in

boiling methanol.
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Protocol 1: Preparation of a High-Concentration Stock
Solution in an Organic Solvent (DMSO or DMF)
This protocol is suitable for preparing a concentrated stock solution of Rutin hydrate that can

be serially diluted in an appropriate aqueous buffer or cell culture medium for in vitro assays.

Materials:

Rutin hydrate powder

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Pipettes and sterile filter tips

Procedure:

Weighing: Accurately weigh the desired amount of Rutin hydrate powder in a sterile

microcentrifuge tube or vial.

Solvent Addition: Add the appropriate volume of anhydrous DMSO or DMF to achieve the

desired stock concentration (e.g., 25 mg/mL). It is advisable to use fresh, high-purity solvent

to avoid moisture, which can reduce solubility.

Dissolution:

Vortex the mixture vigorously for 1-2 minutes.

If the powder is not fully dissolved, sonicate the solution for 10-15 minutes. Gentle

warming to 37°C can also aid dissolution.

Visually inspect the solution to ensure there are no visible particles.
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Sterilization (Optional): If required for sterile cell culture applications, filter the stock solution

through a 0.22 µm syringe filter compatible with the organic solvent.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to prevent repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C. Stock solutions in DMSO or DMF are stable for at

least 1 to 6 months when stored under these conditions.

Protocol 2: Preparation of a Working Solution in an
Aqueous Buffer
Due to the poor aqueous solubility of Rutin hydrate, a two-step process is recommended for

preparing working solutions in aqueous buffers or cell culture media.

Materials:

Rutin hydrate stock solution in DMSO or DMF (from Protocol 1)

Pre-warmed aqueous buffer or cell culture medium (e.g., PBS, DMEM)

Sterile tubes

Pipettes and sterile filter tips

Procedure:

Pre-warming: Warm the aqueous buffer or cell culture medium to 37°C. This can help to

prevent the precipitation of Rutin hydrate upon dilution.

Dilution:

Add the desired volume of the pre-warmed aqueous buffer or medium to a sterile tube.

While vortexing the aqueous solution, add the required volume of the Rutin hydrate stock

solution dropwise to achieve the final desired concentration.
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Ensure that the final concentration of the organic solvent (e.g., DMSO) in the working

solution is low (typically <0.5%) to avoid solvent-induced cytotoxicity in cell-based assays.

Final Mixing: Vortex the working solution gently to ensure homogeneity.

Use and Stability: Use the freshly prepared aqueous working solution immediately. It is not

recommended to store aqueous solutions of Rutin hydrate for more than one day due to its

limited stability.

Mandatory Visualization
Experimental Workflow for Solubilizing Rutin Hydrate
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Workflow for Rutin Hydrate Solubilization

Stock Solution Preparation

Working Solution Preparation

1. Weigh Rutin Hydrate

2. Add Anhydrous DMSO or DMF

3. Vortex & Sonicate

4. Sterile Filter (Optional)

5. Aliquot & Store at -20°C/-80°C

B. Dilute Stock Solution Dropwise

Use Stock

A. Pre-warm Aqueous Buffer/Medium

C. Vortex Gently

D. Use Immediately

Click to download full resolution via product page
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Caption: A flowchart illustrating the key steps for preparing Rutin hydrate stock and working

solutions.

Logical Relationship of Rutin Solubility and Stability

Rutin Hydrate Solubility & Stability Considerations
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Caption: Diagram showing the relationship between Rutin hydrate's solubility and stability in

different solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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